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Compound of Interest

Compound Name: Furfuryl hexanoate

Cat. No.: B1593814 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance on the safe handling of

Furfuryl hexanoate, including personal protective equipment (PPE) requirements, operational

procedures, and disposal plans.

Physical and Chemical Properties of Furfuryl
Hexanoate

Property Value

Molecular Formula C₁₁H₁₆O₃[1]

Molecular Weight 196.24 g/mol [1]

Appearance Colorless to amber liquid[2]

Odor Faint, burning odor[2]

Hazard Identification and Personal Protective
Equipment (PPE)
While Furfuryl hexanoate is not classified as a dangerous substance according to the Globally

Harmonized System (GHS), it may cause irritation to the eyes, skin, and respiratory tract.[1]

Ingestion or inhalation may be harmful.[1] Therefore, adherence to proper safety protocols is

crucial.
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Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles are required.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

should be worn.[3] A lab coat is mandatory to

prevent skin contact.[3]

Respiratory Protection

Under normal conditions with adequate

ventilation, respiratory protection is not required.

For nuisance exposures or in poorly ventilated

areas, use a respirator with organic vapor

cartridges.[1]

Footwear
Closed-toe shoes must be worn in the

laboratory.[3]

Operational Plan for Handling Furfuryl Hexanoate
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[4]

Ensure that an eyewash station and safety shower are readily accessible.[4]

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not inhale vapors or mists.[1]

Keep containers tightly closed when not in use.[1]

Use only non-sparking tools if there is a risk of ignition.
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Wash hands thoroughly after handling.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[2][4]

Keep containers tightly sealed to prevent leakage.[1]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids.[1] Seek medical attention.[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]

Spill and Disposal Plan
Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation.[6]

Control the Spill: For small spills, contain the liquid using an inert absorbent material such as

vermiculite or sand.[7]

Absorb and Collect: Carefully absorb the spilled material. Scoop the absorbed material into a

suitable, labeled container for disposal.[7]
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Decontaminate: Clean the spill area with soap and water.[6]

Dispose: Dispose of the waste material as hazardous waste in accordance with local, state,

and federal regulations.[1]

Disposal of Unused Furfuryl Hexanoate:

Dispose of unused or waste Furfuryl hexanoate through a licensed disposal company.[1]

Do not pour down the drain.[1]

Ensure that the waste container is properly labeled as hazardous waste.

Safe Handling Workflow
Caption: Workflow for the safe handling of Furfuryl hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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